Cas no 183616-05-9 ((7S)-7-(4-Chlorophenyl)undecan-5-one)

• Product Name: (7S)-7-(4-Chlorophenyl)undecan-5-one
• CAS No: 183616-05-9
• MF: C₁₇H₂₅ClO
• MW: 280.832804441452
• CID: 2783758
• PubChem ID: 71349575
• Update Time: 2025-04-21

(7S)-7-(4-Chlorophenyl)undecan-5-one Chemical and Physical Properties

Names and Identifiers

• (7S)-7-(4-CHLOROPHENYL)UNDECAN-5-ONE
• DTXCID10726163
• DTXSID20775420
• 183616-05-9
• (7S)-7-(4-Chlorophenyl)undecan-5-one

• Inchi： 1S/C17H25ClO/c1-3-5-7-15(13-17(19)8-6-4-2)14-9-11-16(18)12-10-14/h9-12,15H,3-8,13H2,1-2H3/t15-/m0/s1
• InChI Key： BURNJTALFARXAE-HNNXBMFYSA-N
• SMILES： ClC1C=CC(=CC=1)[C@H](CC(CCCC)=O)CCCC

Computed Properties

• Exact Mass: 280.1593931Da
• Monoisotopic Mass: 280.1593931Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 17.1Ų